Cas no 2680833-63-8 (4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid
• CAS No: 2680833-63-8
• MF: C₂₀H₂₃NO₄
• MW: 341.40092587471
• CID: 5626673
• PubChem ID: 165924364
• Update Time: 2025-08-04

4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297248
• 2680833-63-8
• 4-{[(tert-butoxy)carbonyl][(2-methylphenyl)methyl]amino}benzoic acid
• 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid

• Inchi： 1S/C20H23NO4/c1-14-7-5-6-8-16(14)13-21(19(24)25-20(2,3)4)17-11-9-15(10-12-17)18(22)23/h5-12H,13H2,1-4H3,(H,22,23)
• InChI Key： GFNHAEPHLIWOLD-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C(=O)O)=CC=1)CC1C=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 341.16270821g/mol
• Monoisotopic Mass: 341.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid (CAS No. 2680833-63-8)

4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid (CAS No. 2680833-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of benzoic acid derivatives, which are widely utilized in drug development and material science. Its unique structure, featuring a tert-butoxy carbonyl (Boc) protecting group and a 2-methylphenyl moiety, makes it a valuable intermediate in synthetic chemistry.

The growing interest in 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid is driven by its potential applications in peptide synthesis and medicinal chemistry. Researchers are particularly intrigued by its role as a protecting group for amines, a critical step in the synthesis of complex molecules. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are increasingly sought after for their ability to streamline the development of new therapeutics.

One of the most frequently asked questions about CAS No. 2680833-63-8 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), making it suitable for laboratory-scale reactions. Additionally, its Boc-protected amine functionality ensures stability under acidic conditions, a feature highly valued in multi-step synthetic routes.

In the context of green chemistry, 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid aligns with the industry's shift toward sustainable practices. The compound's efficient synthesis and minimal byproduct formation contribute to reduced environmental impact, a topic of increasing importance in modern chemical research. This aligns with broader trends, such as the search for eco-friendly reagents and biodegradable intermediates.

Another area of interest is the compound's potential role in cancer research. While direct applications are still under investigation, its structural similarity to other bioactive molecules suggests possible utility in designing targeted therapies. Researchers are exploring its incorporation into small-molecule inhibitors, particularly those targeting protein-protein interactions, a hot topic in precision medicine.

From a commercial perspective, CAS No. 2680833-63-8 is available through specialized chemical suppliers, often with >95% purity. Its pricing and availability are influenced by factors such as global supply chain dynamics and research demand. As the pharmaceutical industry continues to expand, the demand for high-quality intermediates like this compound is expected to grow.

In summary, 4-{(tert-butoxy)carbonyl(2-methylphenyl)methylamino}benzoic acid represents a versatile and valuable tool in modern chemistry. Its applications span from drug discovery to material science, and its properties make it a subject of ongoing research. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.